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Compound of Interest

Compound Name: 2,2-Diethylhexanoic acid

Cat. No.: B031113 Get Quote

An In-Depth Technical Guide to High-Purity 2,2-Diethylhexanoic Acid for Research and Drug

Development

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of high-purity 2,2-Diethylhexanoic acid, including its commercial

suppliers, technical specifications, potential therapeutic applications, and relevant experimental

protocols.

Introduction to 2,2-Diethylhexanoic Acid
2,2-Diethylhexanoic acid (CAS No: 4528-37-4) is a branched-chain carboxylic acid.[1]

Emerging information suggests its potential as a therapeutic agent, particularly as a member of

the angiotensin receptor blockers (ARBs).[2] This class of drugs is primarily used to treat

hypertension and chronic heart failure by blocking the effects of angiotensin II, a key hormone

in the Renin-Angiotensin-Aldosterone System (RAAS).[2] Its unique molecular structure may

also confer activity in other therapeutic areas, including oncology.[2]

Commercial Suppliers of High-Purity 2,2-
Diethylhexanoic Acid
The availability of high-purity 2,2-Diethylhexanoic acid is crucial for research and

development purposes. The following table summarizes the offerings from prominent chemical

suppliers.
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Supplier Product Name Purity CAS Number
Additional
Information

BOC Sciences

2,2-

Diethylhexanoic

acid

≥95% or 98% 4528-37-4

Offered for

research use.[3]

[4][5]

Sigma-Aldrich

2,2-

diethylhexanoic

acid AldrichCPR

Not specified 4528-37-4

This product is

provided "as-is"

without analytical

data; the buyer is

responsible for

confirming purity.

The product has

been

discontinued.[6]

LGC Standards

2,2-

Diethylhexanoic

Acid

Not specified 4528-37-4

A Certificate of

Analysis is

available with

purchase.[2]

Technical Data Summary
A summary of the key chemical and physical properties of 2,2-Diethylhexanoic acid is

presented below.
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Property Value Source

Molecular Formula C10H20O2 [1][3]

Molecular Weight 172.26 g/mol [1][3]

Appearance Colourless Oily Matter [3]

Boiling Point 265.6 ± 8.0 °C at 760 mmHg [3]

Density 0.915 ± 0.1 g/cm³ [3]

Solubility

Slightly soluble in Chloroform

and Methanol. Miscible with

water, ether, and ethanol.

[2][3]

Storage Store at 2-8°C [3]

Biological Activity and Mechanism of Action
2,2-Diethylhexanoic acid has been identified as a potential Angiotensin Receptor Blocker

(ARB).[2] ARBs exert their effects by selectively blocking the binding of angiotensin II to the

angiotensin II type 1 (AT1) receptor. This action inhibits the vasoconstrictive and aldosterone-

secreting effects of angiotensin II, leading to a reduction in blood pressure.

Signaling Pathway: The Renin-Angiotensin-Aldosterone
System (RAAS)
The diagram below illustrates the Renin-Angiotensin-Aldosterone System and the point of

intervention for Angiotensin Receptor Blockers like 2,2-Diethylhexanoic acid.
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Start: Diethyl Malonate

Step 1: Deprotonation
(e.g., Sodium Ethoxide in Ethanol)

Step 2: First Alkylation
(e.g., Ethyl Bromide)

Intermediate: Diethyl Ethylmalonate

Step 3: Second Alkylation
(e.g., Ethyl Bromide)

Intermediate: Diethyl Diethylmalonate

Step 4: Hydrolysis
(e.g., Aqueous NaOH, followed by Acidification)

Intermediate: Diethylmalonic Acid

Step 5: Decarboxylation
(Heating)

Product: 2,2-Diethylacetic Acid
(and analogs by varying alkylating agents)
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In Vitro Evaluation

In Vivo Evaluation

AT1 Receptor Binding Assay
(Determine Ki)

Functional Assay
(e.g., Calcium Mobilization)

Active?

Select Animal Model
(e.g., Spontaneously Hypertensive Rat)

Administer Compound

Measure Blood Pressure

Pharmacokinetic/Pharmacodynamic
(PK/PD) Analysis

Lead Candidate

Test Compound
(2,2-Diethylhexanoic Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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